Cas no 2287313-34-0 (3-(2-Ethoxyethyl)bicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-(2-Ethoxyethyl)bicyclo[1.1.1]pentan-1-amine
• CAS No: 2287313-34-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6335891
• PubChem ID: 137942379
• Update Time: 2025-10-19

3-(2-Ethoxyethyl)bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2287313-34-0
• EN300-37466839
• 3-(2-Ethoxyethyl)bicyclo[1.1.1]pentan-1-amine
• EN300-6761893

• Inchi： 1S/C9H17NO/c1-2-11-4-3-8-5-9(10,6-8)7-8/h2-7,10H2,1H3
• InChI Key： XGCRJNRAMOBXSN-UHFFFAOYSA-N
• SMILES： O(CC)CCC12CC(C1)(C2)N

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-Ethoxyethyl)bicyclo[1.1.1]pentan-1-amine

3-(2-Ethoxyethyl)bicyclo[1.1.1]pentan-1-amine

The compound 3-(2-Ethoxyethyl)bicyclo[1.1.1]pentan-1-amine (CAS No: 2287313-34-0) is a unique bicyclic amine derivative that has garnered significant attention in the fields of organic chemistry and pharmacology due to its intriguing structural features and potential bioactive properties. This molecule, characterized by its bicyclo[1.1.1]pentane ring system, exhibits a fascinating interplay of steric and electronic effects, making it a valuable subject for both fundamental research and applied studies.

The bicyclo[1.1.1]pentane framework is a highly strained structure, which often imparts unique reactivity and stability to the molecule. In the case of 3-(2-Ethoxyethyl)bicyclo[1.1.1]pentan-1-amine, the presence of an ethoxyethyl substituent at the 3-position introduces additional complexity to the system, influencing both the molecule's physical properties and its interactions with biological systems.

Recent studies have highlighted the potential of bicyclic amines like this compound in drug discovery efforts, particularly in the development of novel therapeutics targeting complex biological pathways. The ethoxyethyl group attached to the bicyclic core has been shown to enhance solubility and bioavailability, which are critical factors in drug design.

From a synthetic perspective, the construction of bicyclo[1.1.1]pentane derivatives remains a challenging yet rewarding endeavor for organic chemists. The synthesis of 3-(2-Ethoxyethyl)bicyclo[1.1.1]pentan-1-amine typically involves multi-step processes, including ring-closing metathesis or other cyclization techniques, followed by functionalization to introduce the ethoxyethyl substituent.

The stereochemistry of this compound is another area of intense research interest, as the spatial arrangement of atoms within the bicyclic framework can significantly impact its reactivity and biological activity. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate the precise stereochemical configuration of this compound.

In terms of applications, bicyclic amines like 3-(2-Ethoxyethyl)bicyclo[1.1.1]pentan-1-amine are being explored for their potential roles as building blocks in medicinal chemistry, as well as for their ability to serve as templates for more complex molecular architectures.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties, enabling researchers to predict its behavior in various chemical and biological contexts with greater accuracy.

In summary, 3-(2-Ethoxyethyl)bicyclo[1.1.1]pentan-1-amine stands out as a compelling example of how structural complexity can lead to functional diversity in chemical compounds.